Cas no 1020718-72-2 (4-NITROBENZALDEHYDE-D4)

4-NITROBENZALDEHYDE-D4 Properties

Names and Identifiers

• 4-NITROBENZALDEHYDE-D4
• 2,3,5,6-tetradeuterio-4-nitrobenzaldehyde
• 4-Nitrobenzaldehyde-
• 4-Formylnitrobenzene-d4
• 4-Nitrobenzaldehyde-2,3,5,6-d4
• p-Formylnitrobenzene-d4
• NSC 6103-d4
• p-ForMylnitrobenzene-d4
• 4-ForMylnitrobenzene-d4
• +Expand

• MDL： MFCD04039637
• InChIKey： BXRFQSNOROATLV-RHQRLBAQSA-N
• Inchi： InChI=1S/C7H5NO3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-5H/i1D,2D,3D,4D
• SMILES： C1([2H])=C(C([2H])=C([2H])C(=C1[2H])[N+](=O)[O-])C=O

Computed Properties

• Exact Mass: 155.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.052050005g/mol
• Heavy Atom Count: 11
• Complexity: 156
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• LogP: 1.93050
• PSA: 62.89000
• Melting Point: 41-42°C
• Stability/Shelf Life: Easily Oxidized